Cas no 1261588-75-3 (2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile)

• Product Name: 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile
• CAS No: 1261588-75-3
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4913162
• Update Time: 2025-05-20

2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile

• Inchi： 1S/C13H7F3N2/c14-10-3-1-2-9(12(10)16)13-8(6-7-17)4-5-11(15)18-13/h1-5H,6H2
• InChI Key： OWUWFXJDCZHNFY-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=CC=C(N=1)F)CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile

Comprehensive Overview of 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile (CAS No. 1261588-75-3)

2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile (CAS No. 1261588-75-3) is a specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenyl and fluoropyridine moieties, has garnered attention due to its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role in the development of novel bioactive molecules, particularly in the context of targeted therapies and sustainable agriculture.

The molecular structure of 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile features a pyridine ring substituted with a fluorine atom at the 6-position and an acetonitrile group at the 3-position. The 2,3-difluorophenyl moiety attached to the pyridine ring enhances the compound's electronic properties, making it a valuable intermediate in synthetic chemistry. Its high purity and stability under standard conditions make it suitable for various experimental protocols, including catalysis and ligand design.

One of the most compelling applications of 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile lies in the pharmaceutical industry. Recent studies highlight its potential as a building block for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity and receptor binding has positioned it as a key player in the development of next-generation therapeutics. Additionally, its fluorine-rich structure contributes to improved metabolic stability and bioavailability, addressing a common challenge in drug design.

In agrochemical research, 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile is being investigated for its role in creating eco-friendly pesticides. The compound's selective toxicity towards pests, combined with its low environmental persistence, aligns with the growing demand for sustainable crop protection solutions. As global agriculture shifts towards green chemistry practices, this compound is expected to play a pivotal role in formulating safer and more effective agrochemicals.

The synthesis of 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile typically involves multi-step organic reactions, including cross-coupling and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity. Researchers are also exploring catalytic methods to reduce waste and improve the sustainability of its production, reflecting the broader trend towards green synthesis in the chemical industry.

Market trends indicate a rising demand for fluorinated pyridine derivatives, driven by their expanding applications in life sciences and advanced materials. 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile is no exception, with its market value projected to grow significantly in the coming years. Key players in the chemical and pharmaceutical sectors are investing in the scalable production of this compound to meet the needs of R&D laboratories and industrial applications.

From a regulatory perspective, 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile is compliant with major international safety standards, including REACH and FDA guidelines. Its non-hazardous nature under normal handling conditions makes it a preferred choice for researchers and manufacturers alike. However, standard laboratory precautions, such as the use of personal protective equipment (PPE), are recommended to ensure safe handling and storage.

In conclusion, 2-(2,3-Difluorophenyl)-6-fluoropyridine-3-acetonitrile (CAS No. 1261588-75-3) represents a cutting-edge compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional versatility make it a valuable asset for researchers aiming to develop innovative solutions in these fields. As the scientific community continues to explore its potential, this compound is poised to make significant contributions to sustainable technology and healthcare advancements.